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Compound of Interest

Compound Name: Methyl 4-chlorobutyrate

Cat. No.: B147174

Methyl 4-chlorobutyrate, a key building block in pharmaceutical and agrochemical synthesis,
requires careful handling due to its flammable and irritant properties.[1][2] This guide provides
essential, step-by-step procedures for the safe use, storage, and disposal of this compound,
ensuring the well-being of laboratory personnel and the integrity of your research.

Essential Safety Information at a Glance

Before handling Methyl 4-chlorobutyrate, it is crucial to be aware of its physical and chemical
properties, as well as its hazard classifications.
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Property Value Source
CAS Number 3153-37-5 [3114]
Molecular Formula C5H9CIO2 [2]
Molecular Weight 136.58 g/mol [2][5]
Appearance Colorless liquid [3]

175-176 °C (347 - 348.8 °F)

Boiling Point [3]
@ 760 mmHg

Flash Point 59 °C (138.2 °F) - closed cup [3]

Density 1.12 g/mL at 25 °C

Flammable liquid and vapor,
Causes skin irritation, Causes
Hazards serious eye irritation, May

cause respiratory irritation.[2]

[3](5]

Personal Protective Equipment (PPE): Your First
Line of Defense

The consistent and correct use of Personal Protective Equipment is non-negotiable when
handling Methyl 4-chlorobutyrate. Below is a detailed breakdown of the required PPE.
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Body Part

Required PPE

Specifications and Best
Practices

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended.[1][6] Always
inspect gloves for any signs of
degradation or puncture before
use. Dispose of contaminated
gloves immediately after use in
accordance with laboratory

protocols.[7]

Eyes/Face

Chemical safety goggles

and/or face shield

Must meet OSHA 29 CFR
1910.133 or European
Standard EN166.[1][3] A face
shield should be worn over
safety goggles when there is a

risk of splashing.

Body

Chemical-resistant laboratory

coat

A Nomex® or similar flame-
resistant lab coat that is fully
buttoned is required.[6] Long
pants and closed-toe, closed-
heel shoes are mandatory to

cover all skin.[6]

Respiratory

NIOSH/MSHA-approved

respirator

Required when engineering
controls are insufficient or
during spill clean-up.[1] Use a
respirator with organic vapor
cartridges.[1] A proper fit test
and training are essential

before use.

Operational Plan: A Step-by-Step Guide to Safe

Handling
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Following a standardized operational plan minimizes risks and ensures a controlled
environment for handling Methyl 4-chlorobutyrate.

1. Preparation and Engineering Controls:

o Work Area: All handling of Methyl 4-chlorobutyrate must be conducted in a well-ventilated
laboratory, inside a certified chemical fume hood.[1][3]

o Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible
and have been recently tested.[3]

o Fire Safety: Keep a dry chemical, carbon dioxide, or alcohol-resistant foam fire extinguisher
nearby.[4][5]

» Eliminate Ignition Sources: Keep the work area free of heat, sparks, open flames, and hot
surfaces.[3][5] Use non-sparking tools and explosion-proof equipment.[1][3]

2. Handling and Use:
o Grounding: Take precautionary measures against static discharge.

» Dispensing: When transferring the liquid, use a bonded and grounded system to prevent
static sparks.

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] Avoid breathing vapors or
mist.[3]

e Incompatible Materials: Keep away from strong acids, strong bases, oxidizing agents, and
reducing agents.[3]

3. Storage:
o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]
e Location: Store in a designated flammable liquids cabinet.

o Temperature: Store in a cool place, away from direct sunlight and heat sources.[5][7]
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Emergency Procedures: Immediate and Effective

Response

In the event of an exposure or spill, a swift and correct response is critical.

Exposure Route

First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting the upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][4]

Spill Response:

o Ventilate: Ensure the area is well-ventilated.

Evacuate: Immediately evacuate all non-essential personnel from the area.

o Contain: Use an inert absorbent material like sand, silica gel, or universal binder to contain

the spill.[3]

o Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[3]

o Decontaminate: Clean the spill area thoroughly.
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Disposal Plan: Responsible Waste Management

Proper disposal of Methyl 4-chlorobutyrate and its contaminated materials is crucial to protect
the environment.

e \Waste Classification: This material should be treated as hazardous waste.

» Disposal Method: Dispose of the waste at an approved waste disposal plant.[3][7]
Incineration in a licensed chemical incinerator with an afterburner and scrubber is the
preferred method.[1]

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent and
disposed of as hazardous waste.

¢ Regulatory Compliance: All disposal activities must be in accordance with federal, state, and
local regulations.[1][7] Do not allow the chemical to enter drains or waterways.[1][3]

Safe Handling Workflow for Methyl 4-chlorobutyrate
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Caption: Workflow for the safe handling of Methyl 4-chlorobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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